N-benzyl-N-[(2-hydroxy-3-quinolinyl)methyl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-benzyl-3,4,5-trimethoxy-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C27H26N2O5/c1-32-23-14-20(15-24(33-2)25(23)34-3)27(31)29(16-18-9-5-4-6-10-18)17-21-13-19-11-7-8-12-22(19)28-26(21)30/h4-15H,16-17H2,1-3H3,(H,28,30)
• InChI Key: NVVHETFKUPKJNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N(CC2=CC=CC=C2)CC3=CC4=CC=CC=C4NC3=O
• Molecular Formula: C27H26N2O5
• Molecular Weight: 458.5 g/mol

Description

“N-benzyl-N-[(2-hydroxy-3-quinolinyl)methyl]-3,4,5-trimethoxybenzamide” is a complex organic compound. It contains a quinoline moiety, which is a nitrogenous heterocyclic compound. Quinoline derivatives have been used in various fields due to their versatility.

Synthesis Analysis

While specific synthesis methods for this compound are not available, quinoline derivatives are generally synthesized by chemists through new strategies on par with the reported methods. For instance, pyrazole tethered quinolines were synthesized by treating 3-acyl-quinolin-2-one and 4-hydroxy-3-acyl-quinolin-2-one with substituted phenylhydrazine.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. Quinoline derivatives can undergo a variety of reactions due to the presence of the heterocyclic ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Quinoline is a pungent hygroscopic colorless oily liquid with a molecular weight of 129.16 g/mol.

Scientific Research Applications

Nonlinear Optical Materials

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Free Radical Reactions

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Mechanism of Action

Target of Action

Compounds with similar structures, such as quinolinyl-pyrazoles, have been studied for their interactions with cells

Mode of Action

The benzylic position in similar compounds is known to undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially influence the compound’s interaction with its targets.

Biochemical Pathways

The benzylic position of alkyl substituents on a benzene ring, a feature present in this compound, is known to be activated towards free radical attack . This could potentially affect various biochemical pathways.

Result of Action

The presence of a benzene ring in similar compounds is known to affect the stability of radicals and carbocations , which could potentially influence the compound’s effects.

Action Environment

It is known that the presence of a benzene ring in similar compounds can affect the stability of radicals and carbocations , which could potentially be influenced by environmental factors.

Future Directions

Future research could focus on exploring the potential applications of this compound in various fields such as medicine, due to the biological activity exhibited by some quinoline derivatives.